Chothyn

Specification

• CAS No.: 77-91-8
• Molecular Formula: C11H21NO8
• Molecular Weight: 295.29 g/mol
• IUPAC Name: 3-carboxy-3,5-dihydroxy-5-oxopentanoate;2-hydroxyethyl(trimethyl)azanium
• Standard InChI: InChI=1S/C6H8O7.C5H14NO/c7-3(8)1-6(13,5(11)12)2-4(9)10;1-6(2,3)4-5-7/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);7H,4-5H2,1-3H3/q;+1/p-1
• Standard InChI Key: WRPUOFKIGGWQIJ-UHFFFAOYSA-M
• SMILES: C[N+](C)(C)CCO.C(C(=O)O)C(CC(=O)O)(C(=O)[O-])O
• Canonical SMILES: C[N+](C)(C)CCO.C(C(=O)O)C(CC(=O)[O-])(C(=O)O)O
• Appearance: White crystalline powder

Introduction

Chemical Identity and Structure

Nomenclature and Classification

Chothyn is the trade name for Choline Dihydrogen Citrate, a choline salt with the chemical name (2-Hydroxyethyl)trimethylammonium citrate. This compound is registered under the CAS Registry Number 77-91-8 and has been marketed under various trade names including Chothyn (by Tilden-Yates), Cirrocolina, and Citracholine. The compound belongs to the class of quaternary ammonium compounds containing a choline moiety combined with citric acid.

Molecular Composition and Structure

Choline Dihydrogen Citrate has the molecular formula C₁₁H₂₁NO₈ with a molecular weight of 295.29 g/mol. The percent composition of this compound consists of 44.74% carbon, 7.17% hydrogen, 4.74% nitrogen, and 43.35% oxygen. Structurally, it represents the salt formed between choline (a quaternary ammonium cation) and citric acid, maintaining the specific stoichiometry indicated in its name.

Physical and Chemical Properties

Physical Characteristics

Chothyn exists in the form of granules with a defined melting point range of 105-107.5°C. The compound is characterized by an acrid taste, which can impact its palatability in certain formulations. This physical property is particularly relevant for its pharmaceutical applications and administration routes.

Solubility Profile

The solubility behavior of Chothyn is critical for its formulation and bioavailability. The compound demonstrates excellent water solubility (freely soluble) but is very slightly soluble in alcohol. It is practically insoluble in organic solvents including benzene, chloroform, and ether. This solubility profile favors aqueous formulations and potentially impacts its absorption characteristics in biological systems.

Chemical Properties

A 25% aqueous solution of Chothyn exhibits a pH of approximately 4.25, indicating its mildly acidic nature. This pH characteristic is important for stability considerations in formulation development and may influence its compatibility with other pharmaceutical ingredients.

Pharmaceutical Formulations

Formulation Strategies

Due to its somewhat challenging taste profile, Chothyn may be formulated with calcium citrate to improve palatability and enhance tablet manufacturing properties. This formulation strategy facilitates better taste masking and easier tableting processes. Such considerations are essential for improving patient compliance and medication adherence when Chothyn is used in oral dosage forms.

Therapeutic Applications

Veterinary Applications

In veterinary medicine, Chothyn has been utilized as a dietary source of choline, particularly in poultry nutrition. Choline is recognized as a lipotropic factor in animal nutrition, helping to prevent conditions like fatty liver syndrome. Its importance in poultry development and health underscores the compound's value beyond human applications.

Biochemical Mechanisms

Physiological Effects

The physiological effects of Chothyn stem primarily from its choline content. Choline's roles in maintaining cell membrane integrity, supporting neurotransmission, and facilitating lipid transport make it an important nutrient across multiple physiological systems. The citrate component may contribute additional metabolic effects, potentially serving as an energy substrate in the citric acid cycle.

Comparative Analysis

Comparison with Other Choline Sources

Table 1: Comparison of Chothyn with Other Common Choline Sources

Property	Chothyn (Choline Dihydrogen Citrate)	Choline Bitartrate	Choline Chloride	Phosphatidylcholine
Molecular Weight	295.29 g/mol	253.25 g/mol	139.63 g/mol	Variable (typically ~800 g/mol)
Choline Content	Moderate	Moderate	High	Low to moderate
Water Solubility	High	Moderate	Very high	Low
Stability	Good	Good	Hygroscopic	Good
Taste	Acrid	Bitter	Very bitter	Relatively neutral
Common Applications	Nutritional supplement, veterinary nutrition	Dietary supplements	Animal feed, industrial applications	Dietary supplements, pharmaceuticals

This comparative analysis highlights the unique position of Chothyn among choline sources, with particular advantages in certain formulation contexts despite its taste challenges.

Research Status and Historical Context

Historical Development

Choline Dihydrogen Citrate's preparation was documented by Klein et al. in US Patent 2870198 (1959), indicating its development in the mid-20th century. This places Chothyn in the context of a period of significant pharmaceutical development when researchers were exploring various salt forms of essential nutrients for improved delivery and efficacy.

Current Research Landscape

Based on the available search results, contemporary research specifically focused on Chothyn appears limited in the public domain. Most choline-related research in recent years has focused on other forms of choline or on phosphatidylcholine directly. This represents a potential opportunity for renewed investigation of Chothyn's specific properties and applications.